Cas no 2228706-88-3 (4-(5-methylpyridin-3-yl)butanal)
4-(5-methylpyridin-3-yl)butanal Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-methylpyridin-3-yl)butanal
- EN300-1817625
- 2228706-88-3
-
- Inchi: 1S/C10H13NO/c1-9-6-10(8-11-7-9)4-2-3-5-12/h5-8H,2-4H2,1H3
- InChI Key: LXCRIBGSAVFGME-UHFFFAOYSA-N
- SMILES: O=CCCCC1C=NC=C(C)C=1
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 30Ų
4-(5-methylpyridin-3-yl)butanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1817625-0.05g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1817625-0.1g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1817625-0.25g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1817625-0.5g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1817625-1.0g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1817625-2.5g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1817625-5.0g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1817625-10.0g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1817625-1g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1817625-5g |
4-(5-methylpyridin-3-yl)butanal |
2228706-88-3 | 5g |
$4309.0 | 2023-09-19 |
4-(5-methylpyridin-3-yl)butanal Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 4-(5-methylpyridin-3-yl)butanal
Comprehensive Guide to 4-(5-methylpyridin-3-yl)butanal (CAS No. 2228706-88-3): Properties, Applications, and Market Insights
4-(5-methylpyridin-3-yl)butanal (CAS No. 2228706-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique structural combination of a methyl-substituted pyridine ring and an aliphatic butanal chain, making it a valuable intermediate in synthetic chemistry. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has become particularly relevant in addressing modern challenges in medicinal chemistry.
The compound's molecular structure (C10H13NO) exhibits interesting physicochemical properties. The 5-methylpyridin-3-yl group contributes aromatic character and potential hydrogen bonding sites, while the butanal moiety provides flexibility for further chemical modifications. This dual functionality makes 4-(5-methylpyridin-3-yl)butanal particularly useful in the synthesis of more complex molecules, especially in the development of small-molecule therapeutics and crop protection agents.
Recent trends in AI-assisted drug discovery have highlighted the importance of such pyridine-containing building blocks. Computational chemistry approaches frequently identify similar structures as promising scaffolds for kinase inhibitors and GPCR modulators, addressing current research needs in oncology and CNS disorders. The presence of both hydrogen bond acceptors and hydrophobic regions in 4-(5-methylpyridin-3-yl)butanal makes it particularly valuable for designing compounds with optimal drug-like properties.
In pharmaceutical applications, this compound serves as a key intermediate for structure-activity relationship (SAR) studies. Researchers utilize its reactive aldehyde group for condensation reactions or reductive amination to create diverse molecular libraries. The growing interest in fragment-based drug design has further increased demand for such versatile intermediates, as they enable rapid exploration of chemical space around promising pharmacophores.
The agrochemical sector has also recognized the potential of 4-(5-methylpyridin-3-yl)butanal in developing novel pesticides and herbicides. Its structural features are particularly relevant for creating compounds that target insect nicotinic acetylcholine receptors, a hot topic in sustainable pest management. With increasing regulatory pressure on traditional pesticides, there's growing research into bio-inspired chemistries where such pyridine derivatives play a crucial role.
From a synthetic chemistry perspective, the preparation of 4-(5-methylpyridin-3-yl)butanal typically involves cross-coupling reactions or functional group interconversions of appropriately substituted pyridine precursors. Recent advances in catalytic methods have improved the efficiency of producing such pharmaceutical intermediates, addressing industry needs for cost-effective synthesis routes. The compound's stability under various conditions makes it particularly suitable for multistep synthesis applications.
The market for 4-(5-methylpyridin-3-yl)butanal reflects broader trends in fine chemicals demand. With pharmaceutical companies increasingly outsourcing intermediate synthesis, specialty chemical suppliers have expanded their portfolios of such nitrogen heterocycles. Current market analysis suggests steady growth for pyridine derivatives, driven by ongoing drug development projects and the need for novel chemical entities in multiple therapeutic areas.
Quality control of 4-(5-methylpyridin-3-yl)butanal typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is particularly crucial for pharmaceutical applications, where even minor impurities can affect downstream reactions. Modern quality-by-design approaches in chemical manufacturing emphasize rigorous characterization of such intermediates to ensure consistent performance in API synthesis.
Environmental and safety considerations for handling 4-(5-methylpyridin-3-yl)butanal follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this material. The growing emphasis on green chemistry principles has spurred research into more sustainable production methods for such specialty chemicals, aligning with industry-wide sustainability initiatives.
Future research directions for 4-(5-methylpyridin-3-yl)butanal derivatives may explore their potential in bioconjugation chemistry or as components of metal-organic frameworks. The compound's versatility suggests applications beyond traditional medicinal chemistry, possibly in materials science or catalysis. As synthetic methodologies continue to advance, we anticipate seeing novel applications emerging for this interesting pyridine aldehyde derivative in cutting-edge scientific research.
2228706-88-3 (4-(5-methylpyridin-3-yl)butanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)